Cas no 158262-08-9 (trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate)

Technical Introduction: trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate is a chiral cyclopentane derivative featuring both ester and benzylamino functional groups. Its trans configuration ensures stereochemical stability, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The compound’s structure allows for versatile reactivity, including further functionalization at the amine or ester moieties. It is particularly useful in the preparation of bioactive molecules, such as peptidomimetics or constrained analogs, due to its rigid cyclopentane backbone. The ethyl ester group enhances solubility in organic solvents, facilitating downstream transformations. This compound is typically handled under inert conditions to preserve its integrity. High-purity grades are available for research applications requiring precise stereocontrol.

trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate structure

158262-08-9 structure

Product Name:trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate

CAS No:158262-08-9

MF:C₁₅H₂₁NO₂

MW:247.33274435997

CID:2188510

PubChem ID:10243703

Update Time:2025-05-23

trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

- Trans-ethyl 2-(benzylamino)cyclopentanecarboxylate
- trans-ethyl-2-(benzylamino)cyclopentanecarboxylate
- (1R,2R)-ethyl 2-(benzylamino)cyclopentanecarboxylate
- 158262-08-9
- J-525031
- Ethyl (1R,2R)-2-(benzylamino)cyclopentane-1-carboxylate
- trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate
- Inchi： 1S/C15H21NO2/c1-2-18-15(17)13-9-6-10-14(13)16-11-12-7-4-3-5-8-12/h3-5,7-8,13-14,16H,2,6,9-11H2,1H3/t13-,14-/m1/s1
- InChI Key： MQQOIBAPZYNAPG-ZIAGYGMSSA-N
- SMILES： O(CC)C([C@@H]1CCC[C@H]1NCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 247.157228913g/mol
Monoisotopic Mass: 247.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 38.3

trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1221275-1g	trans-ethyl 2-(benzylamino)cyclopentanecarboxylate	158262-08-9	95%	1g	$1500	2024-06-03

trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate Related Literature

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Additional information on trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate

Recent Advances in the Study of trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate (CAS: 158262-08-9)

In recent years, the compound trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate (CAS: 158262-08-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane backbone and benzylamino functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate. Recent publications have highlighted novel catalytic methods that improve yield and enantioselectivity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated the use of asymmetric hydrogenation techniques to achieve a 95% enantiomeric excess, a significant advancement over traditional methods.

Pharmacological investigations have revealed that trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders such as Parkinson's disease and anxiety. Researchers have identified its interaction with GABAergic and dopaminergic systems, though the exact molecular targets remain under investigation.

In addition to its neurological applications, recent findings indicate that this compound may possess anti-inflammatory and antimicrobial properties. A 2024 study reported its efficacy in inhibiting the production of pro-inflammatory cytokines in macrophage cells, suggesting a possible role in managing chronic inflammatory conditions. Furthermore, its structural analogs have shown activity against resistant bacterial strains, opening new avenues for antibiotic development.

Despite these promising results, challenges remain in the clinical translation of trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile.

In conclusion, trans-Ethyl 2-(benzylamino)cyclopentanecarboxylate (CAS: 158262-08-9) represents a versatile scaffold with broad therapeutic potential. The latest research underscores its importance in drug discovery, particularly in neurology and infectious diseases. Continued exploration of its mechanisms and optimization of its properties will be crucial for its successful application in medicine.